Cas no 174346-42-0 (2-benzoyl-3-methyl-1-benzofuran-5-amine)

• Product Name: 2-benzoyl-3-methyl-1-benzofuran-5-amine
• CAS No: 174346-42-0
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 6201788
• PubChem ID: 8022777
• Update Time: 2025-06-13

2-benzoyl-3-methyl-1-benzofuran-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-benzoyl-3-methyl-1-benzofuran-5-amine
• 174346-42-0
• (5-amino-3-methyl-1-benzofuran-2-yl)(phenyl)methanone
• SR-01000910968-1
• CCG-175731
• SCHEMBL8841211
• (5-amino-3-methylbenzofuran-2-yl)(phenyl)methanone
• NCGC00327309-01
• VS-10154
• AB01321966-02
• SR-01000910968
• AKOS000276048
• (5-amino-3-methyl-1-benzofuran-2-yl)-phenylmethanone
• F2209-0004

• Inchi： 1S/C16H13NO2/c1-10-13-9-12(17)7-8-14(13)19-16(10)15(18)11-5-3-2-4-6-11/h2-9H,17H2,1H3
• InChI Key： UHDFYBINXOYFGI-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC=2)=O)=C(C)C2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 251.094628657g/mol
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 421.4±40.0 °C at 760 mmHg
• Flash Point: 208.7±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-benzoyl-3-methyl-1-benzofuran-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-benzoyl-3-methyl-1-benzofuran-5-amine

Comprehensive Overview of 2-Benzoyl-3-methyl-1-benzofuran-5-amine (CAS No. 174346-42-0): Properties, Applications, and Industry Insights

The compound 2-benzoyl-3-methyl-1-benzofuran-5-amine (CAS No. 174346-42-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Characterized by its unique benzofuran core structure, this compound exhibits a combination of aromatic and heterocyclic properties, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₆H₁₃NO₂, highlights the presence of a benzoyl group and an amine functionality, which contribute to its reactivity and potential applications.

In recent years, the demand for benzofuran derivatives has surged due to their versatility in drug discovery and functional material design. Researchers are particularly interested in the 2-benzoyl-3-methyl-1-benzofuran-5-amine scaffold for its potential role in modulating biological pathways. For instance, studies suggest that similar furan-based compounds may exhibit antioxidant or anti-inflammatory properties, aligning with the growing consumer focus on natural product-inspired therapeutics. This trend is reflected in search engine queries, where terms like "benzofuran uses in medicine" and "amine-functionalized heterocycles" frequently appear.

The synthesis of CAS 174346-42-0 typically involves multi-step organic reactions, including Friedel-Crafts acylation and reductive amination. Its methyl group at the 3-position enhances steric stability, while the 5-amine moiety offers a handle for further derivatization. These features make it a sought-after building block in high-value chemical synthesis, particularly for creating libraries of compounds in medicinal chemistry projects. Industry professionals often search for "benzofuran synthesis optimization" or "CAS 174346-42-0 suppliers," indicating its commercial relevance.

Beyond pharmaceuticals, 2-benzoyl-3-methyl-1-benzofuran-5-amine has potential applications in advanced material science. Its conjugated π-system could contribute to the development of organic semiconductors or fluorescent probes, topics frequently explored in academic literature. The rise of green chemistry has also spurred interest in eco-friendly synthesis routes for such compounds, as seen in search trends like "sustainable heterocycle production."

Quality control of 174346-42-0 requires precise analytical techniques, including HPLC and NMR spectroscopy. The compound's melting point, solubility, and stability under various conditions are critical parameters for industrial users. Recent forum discussions highlight queries about "storage conditions for benzofuran amines" and "spectral data interpretation," emphasizing the need for detailed technical documentation.

In conclusion, 2-benzoyl-3-methyl-1-benzofuran-5-amine represents a compelling case study in the intersection of structural complexity and functional adaptability. As research continues to uncover new applications—from biologically active molecules to smart materials—this compound is poised to remain a focal point in specialty chemistry. Its alignment with trending topics like precision synthesis and molecular design ensures sustained interest across scientific and industrial communities.